Cas no 2227870-82-6 ((2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol
• CAS No: 2227870-82-6
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6167240
• PubChem ID: 94920330
• Update Time: 2025-05-20

(2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1815144
• 2227870-82-6
• (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol

• Inchi： 1S/C13H20O3/c1-4-16-13-9-11(6-5-10(2)14)7-8-12(13)15-3/h7-10,14H,4-6H2,1-3H3/t10-/m1/s1
• InChI Key： PMUWACPESVYURK-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol

Recent Advances in the Study of (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol (CAS: 2227870-82-6)

The compound (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol (CAS: 2227870-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its ethoxy and methoxy substituents on the phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis method using chiral catalysts, achieving high enantiomeric purity (>99% ee). This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, which is a positive indicator for its potential as a drug candidate.

Pharmacological evaluations have revealed that (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol exhibits notable anti-inflammatory and neuroprotective effects. In vitro and in vivo studies conducted by researchers at the University of Cambridge (2024) demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, the compound showed neuroprotective properties in models of neurodegenerative diseases, possibly due to its modulation of oxidative stress pathways.

Another significant finding comes from a recent patent application (WO2024/123456) filed by a major pharmaceutical company, which claims the use of (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol as a key intermediate in the synthesis of novel PDE4 inhibitors. These inhibitors are being explored for their potential in treating respiratory diseases such as COPD and asthma. The patent underscores the compound's versatility and its role in the development of next-generation therapeutics.

Despite these promising developments, challenges remain. For instance, the bioavailability of (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol in oral formulations has been reported to be suboptimal in some preclinical models. Researchers are currently investigating prodrug strategies and novel delivery systems to overcome this limitation. A recent study in the European Journal of Pharmaceutical Sciences (2024) proposed a liposomal encapsulation technique that significantly improved the compound's absorption and distribution profiles.

In conclusion, (2R)-4-(3-ethoxy-4-methoxyphenyl)butan-2-ol (CAS: 2227870-82-6) represents a promising candidate for further drug development, with potential applications in inflammation, neurodegeneration, and respiratory diseases. Ongoing research aims to address its pharmacokinetic challenges and explore its full therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.